Ethyl 4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(4-chloroanilino)-2-oxoethoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H20ClN3O5/c1-3-30-22(29)21-18(31-13-19(27)24-16-10-8-15(23)9-11-16)12-20(28)26(25-21)17-7-5-4-6-14(17)2/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: GZXFAPZLDJVYEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3C
• Molecular Formula: C22H20ClN3O5
• Molecular Weight: 441.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also contains an ester group (carboxylate), an ether group (ethoxy), and an amine group (amino). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring would add rigidity to the structure, while the other functional groups could influence its polarity and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amine group could participate in acid-base reactions, the ester group could undergo hydrolysis or condensation, and the ether group could be cleaved by strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, its melting and boiling points would depend on the strength of the intermolecular forces, and its reactivity would be determined by its functional groups.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research in this area primarily focuses on the synthesis of novel heterocyclic compounds, which are crucial in the development of new pharmacological agents. For instance, the study by Awad et al. (1991) delves into the synthesis of thienoquinolines and their derivatives, highlighting methodologies that might be relevant to the synthesis of compounds related to Ethyl 4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate. These synthetic routes are essential for creating compounds with potential antimicrobial or other pharmacological activities [I. Awad, A. Abdel-rahman, E. A. Bakhite, 1991].

Potential Antimicrobial Agents

Another study by Desai et al. (2007) focuses on the synthesis and characterization of new quinazolines as potential antimicrobial agents. This research is indicative of the types of applications that novel synthetic compounds, such as this compound, might have in developing new treatments or drugs with antimicrobial properties [N. Desai, P. N. Shihora, D. Moradia, 2007].

Advanced Synthesis Techniques

The advancement of synthesis techniques is also a key area of research. For example, Machado et al. (2011) explored the efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation, showcasing innovative methods that can enhance the synthesis process of complex molecules, potentially including this compound [P. Machado, Glauber R. Lima, M. Rotta, H. Bonacorso, N. Zanatta, M. Martins, 2011].

Future Directions

The study of new organic compounds like this one is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound, studying its properties, and exploring its potential applications.